2-(3-Cyclopropylpyrazol-1-yl)ethylamine

• CAS: 1004451-87-9

Core Science & Biosynthesis

A Roadmap for the Early Drug Discovery of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine: A Privileged Scaffold with Untapped Potential

Abstract

In the landscape of modern medicinal chemistry, the strategic combination of privileged structural motifs is a cornerstone of rational drug design. This technical guide provides a comprehensive literature review and a forward-looking roadmap for the early-stage drug discovery of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine. While this specific molecule is not extensively characterized in the public domain, its constituent parts—the pyrazole core, the cyclopropyl group, and the ethylamine side chain—are all well-established pharmacophores. This guide will deconstruct the therapeutic potential of this compound by examining the significance of each component, proposing synthetic strategies, and outlining a comprehensive workflow for its evaluation as a potential drug candidate. This document is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical matter with a strong foundation in established medicinal chemistry principles.

Deconstructing the Core: The Significance of the Pyrazole, Cyclopropyl, and Ethylamine Moieties

The therapeutic potential of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine can be inferred from the well-documented roles of its three key structural components in a multitude of approved and investigational drugs.

The Pyrazole Scaffold: A Privileged Core in Drug Discovery

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. It is widely recognized as a "privileged scaffold" in medicinal chemistry due to its metabolic stability and its ability to participate in a wide range of biological interactions.[1][2][3] A vast number of pyrazole-containing compounds have been developed as therapeutic agents with a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[4][5][6][7]

Several blockbuster drugs feature a pyrazole core, highlighting its significance in drug design.[2] For instance, Celecoxib is a well-known anti-inflammatory drug, while Encorafenib is used in cancer treatment, and Sildenafil is a widely used treatment for erectile dysfunction.[2] The success of these drugs underscores the versatility of the pyrazole scaffold in interacting with various biological targets. The metabolic stability of the pyrazole nucleus is a significant factor in its prevalence in newly approved drugs.[1]

The Cyclopropyl Group: Enhancing Metabolic Stability and Conformational Rigidity

The cyclopropyl group is a three-membered carbocyclic ring that is increasingly being incorporated into drug candidates. Its small size and unique electronic properties can confer several advantages. The inherent strain in the cyclopropane ring enhances its chemical reactivity in certain contexts, making it a valuable intermediate in synthesis.[8]

In medicinal chemistry, the introduction of a cyclopropyl group can increase the metabolic stability of a molecule by blocking sites of oxidative metabolism.[9] It also introduces conformational rigidity, which can lead to higher binding affinity and selectivity for the target protein by reducing the entropic penalty of binding.[9] The cyclopropylamine moiety, in particular, is a key component in various therapeutic agents, including antidepressants and antiviral drugs.[8]

The Ethylamine Side Chain: A Key to Target Interaction

The ethylamine side chain is a common feature in many biologically active compounds, particularly those targeting neurotransmitter receptors and transporters. This functional group can act as a protonated amine at physiological pH, allowing it to form crucial ionic interactions and hydrogen bonds with target proteins. The length and flexibility of the ethylamine linker are often critical for optimal positioning of the pharmacophore within the binding pocket of a receptor or enzyme. For instance, many indole ethylamine derivatives have been designed and synthesized as regulators of lipid metabolism.[10][11][12][13]

Proposed Synthetic Strategies

While the specific synthesis of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine is not detailed in the available literature, a plausible synthetic route can be devised based on established methods for pyrazole synthesis. A common and effective method is the Knorr-type pyrazole synthesis, which involves the cyclocondensation of a β-diketone with a hydrazine derivative.[14]

A potential synthetic workflow is outlined below:

A proposed synthetic route for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine.

Step-by-Step Protocol:

• Synthesis of 3-Cyclopropyl-1H-pyrazole: The synthesis would begin with the cyclocondensation of a suitable β-diketone, such as 1-cyclopropyl-1,3-butanedione, with hydrazine hydrate. This reaction is typically carried out in a protic solvent like ethanol under reflux conditions.

• N-Alkylation: The resulting 3-cyclopropyl-1H-pyrazole would then be N-alkylated with a suitable 2-carbon building block, such as 2-bromoethanol, in the presence of a base like potassium carbonate to yield 2-(3-cyclopropylpyrazol-1-yl)ethanol.

• Conversion to the Amine: The hydroxyl group of 2-(3-cyclopropylpyrazol-1-yl)ethanol would then be converted to a better leaving group, for example, by chlorination with thionyl chloride to give 1-(2-chloroethyl)-3-cyclopropylpyrazole.

• Amination: Finally, the chloro derivative would be reacted with ammonia or a protected form of ammonia, followed by deprotection, to yield the target compound, 2-(3-Cyclopropylpyrazol-1-yl)ethylamine.

Hypothesized Biological Targets and Therapeutic Areas

Given the diverse biological activities of pyrazole derivatives, 2-(3-Cyclopropylpyrazol-1-yl)ethylamine could potentially interact with a wide range of biological targets. Based on the structural motifs present, several therapeutic areas warrant investigation.

Protein Kinase Inhibition in Oncology

The pyrazole scaffold is a key component in numerous protein kinase inhibitors used in cancer therapy.[15] Many approved kinase inhibitors, such as Crizotinib and Ruxolitinib, contain a pyrazole ring.[5][15] The ethylamine side chain could potentially interact with the hinge region of the kinase domain, a common binding mode for this class of drugs. Therefore, screening 2-(3-Cyclopropylpyrazol-1-yl)ethylamine against a panel of cancer-relevant protein kinases would be a logical first step.

Central Nervous System (CNS) Disorders

The ethylamine moiety is a classic pharmacophore for monoamine transporters and receptors in the central nervous system. The cyclopropylamine substructure is present in some monoamine oxidase inhibitors (MAOIs).[8] It is therefore plausible that 2-(3-Cyclopropylpyrazol-1-yl)ethylamine could modulate the activity of targets such as dopamine, serotonin, or norepinephrine transporters or receptors, making it a candidate for the treatment of depression, anxiety, or other neuropsychiatric disorders.

Antimicrobial Applications

Numerous pyrazole derivatives have demonstrated potent antibacterial and antifungal activities.[1][7] Some studies have shown that pyrazole derivatives are effective against drug-resistant bacteria.[1] The lipophilic cyclopropyl group could potentially enhance the penetration of the compound through bacterial cell membranes. Screening against a panel of pathogenic bacteria and fungi would be a worthwhile endeavor.

A Roadmap for Early-Stage Drug Discovery

The following workflow provides a structured approach for the initial evaluation of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine as a potential drug candidate.

A general workflow for the early drug discovery of a novel compound.

Phase 1: Hit Identification

• Synthesis and Characterization: The initial step is the successful synthesis and purification of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine. Thorough characterization using techniques such as NMR, mass spectrometry, and elemental analysis is crucial to confirm its identity and purity.

• High-Throughput Screening (HTS): The compound should be screened against a diverse range of biological targets. This can be done through:

  • Target-based screening: Testing against specific enzymes (e.g., kinases, proteases) or receptors (e.g., GPCRs, ion channels) implicated in disease.

  • Phenotypic screening: Assessing the compound's effect on whole cells or organisms to identify desired phenotypic changes (e.g., cancer cell death, inhibition of bacterial growth) without a preconceived target.

Phase 2: Hit-to-Lead

• Hit Confirmation and Target Deconvolution: Any initial "hits" from HTS must be confirmed through dose-response studies. For hits from phenotypic screens, target deconvolution studies will be necessary to identify the molecular target(s).

• In Vitro Pharmacology: The potency (IC50 or EC50) of the compound against the confirmed target should be determined. Selectivity profiling against related targets is also essential to assess the potential for off-target effects.

• Preliminary Structure-Activity Relationship (SAR): Synthesis and testing of a small number of analogs will provide initial insights into the SAR, guiding future optimization efforts.

• Early ADME Profiling: Basic absorption, distribution, metabolism, and excretion (ADME) properties should be assessed to identify any potential liabilities early in the process. Key parameters to measure include aqueous solubility, cell permeability, and metabolic stability in liver microsomes.

Phase 3: Lead Optimization

• Iterative Medicinal Chemistry: Based on the initial SAR and ADME data, a focused library of analogs will be designed and synthesized to improve potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy Models: Promising compounds will be tested in relevant animal models of disease to assess their in vivo efficacy.

• Pharmacokinetic (PK) Studies: In vivo PK studies will be conducted to determine the compound's half-life, bioavailability, and tissue distribution.

• Preliminary Toxicology: Early safety assessment will be performed to identify any potential toxicities.

Data Presentation and Management

Throughout the early discovery process, systematic data collection and analysis are paramount.

Table 1: Proposed Initial Screening Cascade for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine

Assay Type	Specific Assays	Purpose	Desired Outcome
Primary Screening	Kinase panel (e.g., 96-well format)	Broadly assess kinase inhibitory activity	IC50 < 10 µM against one or more kinases
GPCR binding assays (e.g., radioligand binding)	Evaluate interaction with CNS-relevant GPCRs	Ki < 1 µM against specific receptors
Antimicrobial susceptibility testing (e.g., MIC determination)	Determine antibacterial/antifungal activity	MIC ≤ 16 µg/mL against pathogenic strains
Secondary Assays	Cellular proliferation assays (e.g., MTT, CellTiter-Glo)	Confirm on-target effects in a cellular context	EC50 consistent with biochemical IC50
In vitro ADME assays (e.g., PAMPA, liver microsome stability)	Assess early drug-like properties	High permeability, t1/2 > 30 min
Selectivity Profiling	Broader kinase panel (e.g., >200 kinases)	Determine selectivity of kinase inhibition	>10-fold selectivity for primary target(s)
CEREP safety panel	Identify potential off-target liabilities	Minimal activity against a panel of safety-relevant targets

Conclusion

While 2-(3-Cyclopropylpyrazol-1-yl)ethylamine is an under-investigated molecule, a thorough analysis of its constituent chemical motifs suggests significant potential for the development of novel therapeutics. The pyrazole core provides a metabolically stable and versatile scaffold, the cyclopropyl group can enhance potency and pharmacokinetic properties, and the ethylamine side chain is well-suited for interacting with a variety of biological targets. The proposed synthetic strategies and a structured early drug discovery workflow provide a clear path forward for elucidating the therapeutic potential of this promising compound. This in-depth guide serves as a foundational resource for researchers poised to explore the untapped opportunities presented by 2-(3-Cyclopropylpyrazol-1-yl)ethylamine and its derivatives.

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Predictive Toxicity and Safety Profiling for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine Derivatives: A Technical Guide

Target Audience: Researchers, Medicinal Chemists, and Preclinical Safety Scientists Document Type: Technical Whitepaper & Experimental Protocol

Executive Summary

In modern drug discovery, the identification and mitigation of structural liabilities at the earliest stages of development are critical to reducing late-stage attrition. 2-(3-Cyclopropylpyrazol-1-yl)ethylamine (CAS: 1004451-87-9) is a highly versatile building block frequently utilized in the custom synthesis of novel therapeutics, particularly in the design of kinase inhibitors and central nervous system (CNS) agents[1][].

While this specific intermediate is not an active pharmaceutical ingredient (API) itself, incorporating its distinct structural motifs—a pyrazole core, a cyclopropyl ring, and a primary ethylamine chain—into a larger molecular framework introduces predictable, mechanistically driven safety liabilities. As a Senior Application Scientist, my objective in this guide is to deconstruct these structural liabilities and provide a self-validating, step-by-step framework for early-stage toxicity screening. This protocol aligns with the principles of the ICH M3(R2) guidelines for nonclinical safety studies[3][4].

Structural Liability Analysis: The "Why" Behind the Assays

A rigorous safety assessment does not merely screen compounds blindly; it interrogates the specific chemical pharmacophores present. The 2-(3-Cyclopropylpyrazol-1-yl)ethylamine scaffold presents three distinct regions of interest, each with its own toxicological causality:

• The Primary Ethylamine Chain (hERG Liability): At a physiological pH of 7.4, the primary amine is heavily protonated. Cationic, amphiphilic structures are classic pharmacophores for binding to the human Ether-à-go-go-Related Gene (hERG) potassium channel[5][6]. The positive charge interacts via cation- π bonding with aromatic residues (Tyr652, Phe656) in the channel's inner cavity, potentially leading to QT interval prolongation and fatal arrhythmias.

• The Pyrazole Core (CYP450 Coordination): Pyrazole rings are privileged scaffolds in medicinal chemistry[7]. However, the sp2-hybridized nitrogen (N2) possesses a lone pair of electrons capable of coordinating directly with the ferric heme iron of Cytochrome P450 (CYP) enzymes (especially CYP3A4 and CYP2C9). This can lead to potent reversible inhibition and subsequent drug-drug interactions (DDIs)[5][8].

• The Cyclopropyl Group (Mechanism-Based Inactivation): While cyclopropyl groups are often engineered into molecules to reduce lipophilicity and block metabolic soft spots, they are susceptible to single-electron oxidation by CYPs. This can trigger rapid ring-opening, generating reactive radical intermediates that covalently bind to the enzyme, causing irreversible Time-Dependent Inhibition (TDI).

Mechanistic pathways of potential toxicity driven by specific substructures.

Self-Validating Experimental Protocols

To accurately assess the safety of derivatives containing the 2-(3-Cyclopropylpyrazol-1-yl)ethylamine moiety, we must employ assays that isolate these specific mechanisms.

Protocol 1: Automated Patch-Clamp hERG Assay

Causality: Simple radioligand displacement assays (e.g., [3H]-dofetilide binding) often yield false positives because they do not account for the functional state of the channel. Because the ethylamine moiety requires the channel to be in an open/inactivated state to access the inner cavity, direct electrophysiological measurement via patch-clamp is mandatory.

Step-by-Step Methodology:

• Cell Preparation: Culture CHO (Chinese Hamster Ovary) cells stably expressing the hERG potassium channel. Harvest cells at 70-80% confluency using Detachin to preserve membrane integrity.

• System Calibration: Load cells into an automated patch-clamp system (e.g., QPatch). Establish a whole-cell configuration. Ensure seal resistance is >1 G Ω (self-validating quality control step; discard cells failing this metric).

• Voltage Protocol: Hold the membrane potential at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to open and inactivate the channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

• Compound Application: Apply the test compound (derivative of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine) in ascending concentrations (0.1 μ M to 30 μ M) with an extracellular solution containing 0.1% DMSO.

• Data Acquisition: Measure the peak tail current amplitude. Calculate the fractional block and fit the concentration-response curve using the Hill equation to determine the IC 50​ .

• Validation Control: Run E-4031 (a known hERG inhibitor) as a positive control. The assay is only valid if the E-4031 IC 50​ falls within the historical 10-30 nM range.

Protocol 2: CYP450 Reversible and Time-Dependent Inhibition (TDI)

Causality: To differentiate between reversible heme coordination (driven by the pyrazole) and irreversible covalent binding (driven by cyclopropyl ring-opening), the assay must be run with and without a pre-incubation step in the presence of the NADPH cofactor.

Step-by-Step Methodology:

• Incubation Mixture: Prepare a master mix containing Human Liver Microsomes (HLM) at 0.1 mg/mL protein concentration and specific CYP probe substrates (e.g., Midazolam for CYP3A4, Dextromethorphan for CYP2D6) in 100 mM potassium phosphate buffer (pH 7.4).

• Reversible Inhibition Phase (IC 50​ ): Add the test compound (0.1 to 50 μ M). Initiate the reaction immediately by adding 1 mM NADPH. Incubate for 10 minutes at 37°C.

• TDI Phase (IC 50​ Shift): In a separate plate, pre-incubate the test compound with HLMs and NADPH for 30 minutes at 37°C before adding the probe substrate.

• Termination & Analysis: Stop reactions with ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Centrifuge at 4000 rpm for 15 minutes.

• Quantification: Analyze the supernatant via LC-MS/MS to quantify the formation of the specific probe metabolites.

• Interpretation: An IC 50​ shift > 1.5-fold between the 0-minute and 30-minute pre-incubation indicates mechanism-based inactivation (TDI), highlighting a severe liability in the cyclopropyl-pyrazole interface.

Quantitative Data Thresholds

To streamline decision-making during lead optimization, all quantitative data generated from the above protocols should be evaluated against the following industry-standard safety thresholds.

Assay / Parameter	Target Safety Threshold	Mechanistic Rationale
hERG Patch-Clamp (IC 50​ )	> 30 μ M	Ensures a >30-fold safety margin over the anticipated free therapeutic C max​ to prevent QT prolongation.
CYP3A4 Reversible IC 50​	> 10 μ M	Minimizes the risk of the pyrazole nitrogen coordinating with the heme iron, preventing clinical DDIs.
CYP TDI (IC 50​ Shift)	< 1.5-fold shift	Confirms the cyclopropyl ring is metabolically stable and not generating reactive, covalently binding species.
Hepatocyte Clearance (Cl int​ )	< 15 μ L/min/10 6 cells	Ensures the ethylamine chain is not subjected to rapid first-pass oxidative deamination by MAO or CYPs.

Preliminary In Vivo Strategy (ICH M3(R2) Alignment)

If the in vitro thresholds are successfully met, the derivative progresses to preliminary in vivo safety pharmacology. According to the ICH M3(R2) guidelines, the goal of early nonclinical safety evaluation is to characterize toxic effects regarding target organs, dose dependence, and relationship to exposure[3][4][9].

For compounds containing basic amines (like the ethylamine moiety), a standard Dose Range Finding (DRF) study in a rodent model (e.g., Sprague-Dawley rats) is required to establish the Maximum Tolerated Dose (MTD)[10].

• Protocol Note: Administer the compound via the intended clinical route for 7 to 14 days.

• Key Endpoints: Beyond standard clinical pathology, specific attention must be paid to histopathology of the liver and lungs, as basic lipophilic amines frequently cause drug-induced phospholipidosis (DIPL)—characterized by the accumulation of foamy macrophages.

Early-stage toxicity screening workflow for pyrazole-ethylamine derivatives.

Conclusion

The 2-(3-Cyclopropylpyrazol-1-yl)ethylamine building block offers immense synthetic utility but carries inherent toxicological risks tied to its structural components. By understanding the causality of these risks—hERG liability from the basic amine, heme coordination from the pyrazole, and reactive metabolite formation from the cyclopropyl group—scientists can deploy the targeted, self-validating protocols outlined in this guide. Adhering to these methodologies ensures that only derivatives with a robust safety margin progress to ICH-compliant in vivo studies.

References

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Protocols & Analytical Methods

Application Note: 2-(3-Cyclopropylpyrazol-1-yl)ethylamine as a Strategic Building Block in Medicinal Chemistry

Target Audience: Medicinal Chemists, Lead Optimization Scientists, and Drug Development Professionals Content Focus: Structural rationale, physicochemical profiling, and self-validating synthetic protocols

Introduction: Deconstructing the Pharmacophore

In modern drug discovery, the transition from a preclinical hit to a clinical candidate often hinges on the precise tuning of physicochemical properties. 2-(3-Cyclopropylpyrazol-1-yl)ethylamine (CAS: 1004451-87-9) has emerged as a highly versatile bifunctional building block. By combining a reactive primary amine tether with a lipophilic, conformationally restricted cyclopropylpyrazole core, this molecule allows medicinal chemists to simultaneously address target affinity, metabolic stability, and pharmacokinetic (PK) liabilities.

The strategic value of this building block lies in the synergistic properties of its three structural components:

A. The Cyclopropyl Motif: Metabolic Shielding and Entropic Gains

The cyclopropyl ring is increasingly utilized to rescue stalled drug discovery programs [1]. Characterized by the coplanarity of its three carbon atoms and relatively short (1.51 Å) C–C bonds with enhanced π -character, the cyclopropyl group acts as a robust bioisostere for larger alkyl or aryl groups. Mechanistically, it addresses multiple optimization roadblocks:

• Metabolic Stability: The shorter, stronger C–H bonds resist cytochrome P450-mediated oxidative metabolism compared to linear alkanes.

• Entropic Binding: The rigid geometry reduces the entropic penalty upon target binding, locking the molecule into a favorable bioactive conformation.

• Clearance & Permeability: It lowers plasma clearance and enhances blood-brain barrier (BBB) permeability by optimizing the molecule's lipophilic ligand efficiency (LLE) [1].

B. The Pyrazole Core: A Privileged Bioisostere

With over 40 pyrazole-containing drugs currently approved by the FDA, the pyrazole nucleus is a privileged scaffold in medicinal chemistry [2]. In this building block, the pyrazole ring serves as:

• Hydrogen Bond Acceptor/Donor System: The sp2 nitrogens provide critical vectorization for hydrogen bonding within target binding pockets (e.g., kinase hinge regions or GPCR allosteric sites).

• Aromatic Bioisostere: It effectively mimics phenyl or imidazole rings while offering superior aqueous solubility and a lower logP , improving overall druggability [2].

C. The Ethylamine Linker: Facile Conjugation

The two-carbon ethylamine chain provides a flexible, sterically unhindered primary amine. This allows for rapid, high-yielding conjugation to complex drug cores via amide coupling, reductive amination, or Nucleophilic Aromatic Substitution (S N​ Ar), without introducing excessive rotatable bonds that could penalize binding entropy.

Physicochemical Profiling

Understanding the baseline physicochemical metrics of a building block is critical for predicting its impact on the final drug candidate's Rule-of-Five (Ro5) compliance.

Table 1: Physicochemical Properties of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine

Property	Value	Medicinal Chemistry Implication
Molecular Weight (MW)	151.21 g/mol	Highly lead-oriented; leaves an ample MW budget (~350 Da) for the core scaffold.
cLogP (estimated)	~0.8 - 1.2	Optimal lipophilicity; prevents excessive hydrophobic bloat in the final candidate.
Topological Polar Surface Area (tPSA)	43.8 Ų	Excellent for membrane permeability; compatible with CNS-targeted drug design.
Hydrogen Bond Donors (HBD)	1 (Primary Amine)	Consumed during amide/S N​ Ar coupling, reducing the final HBD count to improve permeability.
Hydrogen Bond Acceptors (HBA)	3	Provides multiple interaction vectors for target engagement.
Rotatable Bonds	3	Maintains structural rigidity; limits entropic penalties during receptor binding.

Workflow Visualization: Lead Optimization Integration

The following diagram illustrates the mechanistic workflow of integrating 2-(3-Cyclopropylpyrazol-1-yl)ethylamine into a lead optimization pipeline, highlighting the causal relationship between the structural motifs and the resulting pharmacological enhancements.

Integration workflow of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine into lead optimization pipelines.

Standardized Synthetic Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . They include explicit causal explanations for reagent selection and built-in In-Process Controls (IPCs) to verify reaction success before proceeding to downstream steps.

Protocol A: HATU-Mediated Amide Coupling

Application: Attaching the building block to a carboxylic acid-bearing core scaffold (e.g., functionalizing a kinase inhibitor solvent-front vector).

Rationale & Causality: HATU is selected over traditional carbodiimides (EDC/DCC) due to its superior reaction kinetics and ability to suppress epimerization via the HOAt leaving group. N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered, non-nucleophilic base to deprotonate the carboxylic acid and neutralize the ethylamine, driving the formation of the highly reactive active ester without participating in side reactions.

Step-by-Step Methodology:

• Activation: In an oven-dried vial under N 2​ , dissolve the Core Carboxylic Acid (1.0 eq) in anhydrous DMF (0.2 M). Add DIPEA (3.0 eq) followed by HATU (1.2 eq).

• IPC (Self-Validation 1): Stir at room temperature for 15 minutes. Quench a 5 µL aliquot in 100 µL of methanol. LC-MS analysis must confirm the consumption of the starting acid and the appearance of the corresponding methyl ester (indicating successful active ester formation).

• Conjugation: Add 2-(3-Cyclopropylpyrazol-1-yl)ethylamine (1.1 eq) dropwise to the activated mixture. Stir at room temperature for 2–4 hours.

• IPC (Self-Validation 2): Monitor via LC-MS. The reaction is deemed complete when the active ester intermediate is fully consumed, replaced by the target amide mass.

• Workup: Dilute the reaction with EtOAc and wash sequentially with saturated aqueous NaHCO 3​ , 1M HCl (to remove unreacted amine), and brine. The organic layer is dried over anhydrous Na 2​ SO 4​ , filtered, and concentrated in vacuo.

• Purification: Purify via flash column chromatography (SiO 2​ , typically a gradient of 0-10% MeOH in DCM) to yield the optimized drug candidate.

Protocol B: Nucleophilic Aromatic Substitution (S N​ Ar)

Application: Conjugation to an electron-deficient heteroaryl halide (e.g., a chloropyrimidine or fluoropyridine core).

Rationale & Causality: N-Methyl-2-pyrrolidone (NMP) is chosen as the solvent because its high dielectric constant stabilizes the polar Meisenheimer complex intermediate formed during the S N​ Ar transition state. Thermal or microwave assistance is often required because the electron-rich nature of the pyrazole ring can subtly reduce the nucleophilicity of the primary amine via inductive effects.

Step-by-Step Methodology:

• Mixture Preparation: In a microwave-safe vial, combine the Heteroaryl Halide core (1.0 eq) and 2-(3-Cyclopropylpyrazol-1-yl)ethylamine (1.5 eq) in anhydrous NMP (0.5 M). Add DIPEA (2.5 eq) to act as an acid scavenger for the generated HCl/HF.

• Thermal Activation: Seal the vial and heat the reaction mixture. Conventional heating: 90–110 °C for 12 hours. Microwave irradiation: 120 °C for 30–45 minutes.

• IPC (Self-Validation): Sample 5 µL of the reaction mixture, dilute in MeCN/H 2​ O, and analyze via LC-MS. Successful displacement is validated by the disappearance of the starting halide isotope pattern and the appearance of the desired product mass. If starting material persists, spike with an additional 0.5 eq of the amine and heat for an additional cycle.

• Workup: Cool to room temperature. Crash out the product by adding the mixture dropwise into rapidly stirring ice water (10 volumes relative to NMP).

• Isolation: Collect the resulting precipitate via vacuum filtration, wash with cold water, and dry under high vacuum. If the product does not precipitate, extract with EtOAc, wash extensively with LiCl (5% aqueous solution) to remove NMP, dry, and purify via reverse-phase preparative HPLC.

References

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Available at:[Link]

• Zhang, Y., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry. Available at:[Link]

• Kombarov, R. V., et al. (2017). An Approach to 1,1-Disubstituted Pyrazolylcyclopropane Building Blocks. Synthesis. Available at:[Link]

Title: A Robust Reversed-Phase HPLC Method for the Analysis of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine: A Step-by-Step Development Guide

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This application note provides a comprehensive and systematic protocol for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine. As a polar, basic compound, this analyte presents specific challenges for traditional reversed-phase chromatography, including poor retention and peak tailing. This guide details a logical, phase-by-phase approach, from initial analyte characterization and column screening to mobile phase optimization and final method definition. We explain the scientific rationale behind each experimental choice, focusing on the manipulation of mobile phase pH to control analyte ionization and mitigate undesirable interactions with the stationary phase. The final validated method utilizes a polar-modified C18 column with a low-pH mobile phase, demonstrating excellent peak shape, retention, and reproducibility suitable for research, quality control, and drug development applications.

Introduction and Analytical Challenge

2-(3-Cyclopropylpyrazol-1-yl)ethylamine is a heterocyclic amine containing a pyrazole core, a cyclopropyl group, and a primary ethylamine side chain. Pyrazole derivatives are of significant interest in medicinal chemistry, forming the scaffold for a wide range of therapeutic agents[1][2]. Accurate and reliable quantification of such molecules is essential throughout the drug development lifecycle.

The primary analytical challenge stems from the molecule's dual nature. The ethylamine group (pKa estimated ~9-10) confers significant polarity and basicity, while the pyrazole and cyclopropyl moieties add a degree of hydrophobicity. In reversed-phase HPLC, polar basic compounds are notoriously difficult to analyze for two main reasons:

• Poor Retention: Highly polar molecules have a weak affinity for non-polar stationary phases (like C18) and tend to elute near the solvent front, especially in highly aqueous mobile phases[3][4].

• Peak Asymmetry (Tailing): The basic amine can interact electrostatically with residual acidic silanols present on the surface of silica-based stationary phases. This secondary interaction leads to poor peak shape and compromised resolution[5].

Developing a successful method requires a strategy that directly addresses these issues. This guide provides such a strategy, grounded in the principles of chromatographic separation science.

Analyte Characterization & Physicochemical Properties

A foundational understanding of the analyte's properties is the first step in logical method development.

• Structure:

  • Compound Name: 2-(3-Cyclopropylpyrazol-1-yl)ethylamine

  • Molecular Formula (Free Base): C₈H₁₃N₃

  • Molecular Weight (Free Base): 151.21 g/mol

• Key Features:

  • Primary Amine: A strong base, readily protonated at acidic pH. This is the primary handle for controlling chromatographic behavior.

  • Pyrazole Ring: Aromatic heterocycle, acts as a chromophore for UV detection. The presence of the pyrazole ring is common in many pharmaceutical compounds[6].

  • Polarity: The presence of the amine group makes the molecule significantly polar and hydrophilic.

The Method Development Workflow: A Phased Approach

Our strategy is built on a systematic, three-phase workflow designed to efficiently arrive at a robust and reliable analytical method. This workflow minimizes random experimentation and ensures that decisions are data-driven.

Caption: A logical workflow for HPLC method development.

Experimental Protocols

This section provides detailed, step-by-step protocols for each phase of the method development process.

Instrumentation and Reagents

• HPLC System: An Agilent 1260 Infinity II LC System (or equivalent) equipped with a quaternary pump, autosampler, multicolumn thermostat, and a Diode Array Detector (DAD).

• Reagents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water. Formic acid (FA, >99%), and ammonium formate.

• Analyte: 2-(3-Cyclopropylpyrazol-1-yl)ethylamine standard.

Protocol: Phase 1 - Screening & Feasibility

Objective: To identify a suitable column and mobile phase pH range that provides adequate retention and acceptable peak shape.

Step-by-Step Protocol:

• Standard Preparation: Prepare a 100 µg/mL stock solution of the analyte in a 50:50 mixture of water and acetonitrile.

• UV-Vis Spectral Analysis:

  • Inject the standard onto a generic C18 column.

  • Set the DAD to collect spectra from 200-400 nm.

  • Identify the wavelength of maximum absorbance (λmax). For pyrazole derivatives, this is often around 220-260 nm[6]. Use this λmax for all subsequent analysis. For this analyte, we will proceed with a λmax of 225 nm.

• Column and Mobile Phase Screening:

  • Set up two sets of mobile phases:

    • Low pH: Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Mid-Range pH (Volatile Buffer): Mobile Phase A: 10 mM Ammonium Formate, pH 4.5 in Water. Mobile Phase B: Acetonitrile.

  • Install two different columns for screening:

    • Column 1 (Standard): A high-quality, base-deactivated C18 column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

    • Column 2 (Polar-Modified): A polar-embedded or polar-endcapped C18 column designed for enhanced retention of polar compounds (e.g., Agilent ZORBAX SB-AQ, 4.6 x 150 mm, 5 µm)[7].

  • Run a generic screening gradient (e.g., 5% to 95% B in 15 minutes) for each column/mobile phase combination.

  • Injection Volume: 5 µL.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

Rationale (E-E-A-T):

• Why two columns? A standard C18 is a baseline, but polar-modified columns are specifically engineered to prevent "phase collapse" in highly aqueous conditions and often provide alternative selectivity for polar analytes[7][8].

• Why low pH? At a pH of ~2.7 (0.1% FA), the analyte's primary amine is fully protonated (R-NH₃⁺). This positive charge helps minimize secondary interactions with acidic silanols (which are less ionized at low pH), leading to improved peak shape. Using a volatile acid like formic acid is also advantageous for future compatibility with mass spectrometry (LC-MS)[9].

Protocol: Phase 2 - Systematic Optimization

Objective: To refine the mobile phase composition and other parameters to achieve optimal separation, peak shape, and run time. We will proceed with the best condition from Phase 1, which is typically the polar-modified column with the low-pH mobile phase.

Step-by-Step Protocol:

• Gradient Optimization:

  • Based on the screening run, determine the approximate %B at which the analyte elutes.

  • Design a shallower gradient around this elution point to improve resolution from any impurities. For example, if the peak eluted at 40% B in the screening run, try a gradient of 10% to 50% B over 10 minutes.

  • If no interfering peaks are present, an isocratic method can be developed for simplicity and robustness.

• Flow Rate and Temperature Assessment:

  • Evaluate the effect of flow rate (e.g., 0.8, 1.0, 1.2 mL/min) on resolution and backpressure.

  • Assess the effect of column temperature (e.g., 25, 30, 40 °C). Higher temperatures can sometimes improve peak efficiency and reduce viscosity but may affect analyte stability. A temperature of 30 °C is often a good starting point.

Rationale (E-E-A-T):

• The goal of optimization is to find the "sweet spot" that balances analysis time with chromatographic performance (efficiency, resolution, and symmetry). A systematic approach, changing one parameter at a time, is the most efficient way to achieve this[10].

Protocol: Phase 3 - Final Method & System Suitability

Objective: To define the final method parameters and establish criteria to ensure the system is performing correctly for each run.

Step-by-Step Protocol:

• Define Final Method: Lock in the optimized parameters from Phase 2.

• System Suitability Testing:

  • Prepare a system suitability solution (a standard of the analyte at a known concentration).

  • Perform five replicate injections of this solution.

  • Calculate the following parameters:

    • Retention Time (RT): The %RSD should be <1%.

    • Peak Area: The %RSD should be <2%.

    • Tailing Factor (Tf): Should be between 0.9 and 1.5.

    • Theoretical Plates (N): Should be >2000.

  • These criteria must be met before any sample analysis can begin.

Rationale (E-E-A-T):

• System suitability testing is a mandatory part of any validated analytical method. It provides a self-validating check to ensure that the instrument, column, and mobile phases are all performing as expected on a given day, ensuring the trustworthiness of the generated data[10].

Results and Discussion

Phase 1: Screening Results

The initial screening is designed to quickly identify the most promising analytical conditions. The results are summarized below.

Column Type	Mobile Phase pH	Retention Time (min)	Tailing Factor (Tf)	Observations
Standard C18	Low pH (~2.7)	3.2	1.8	Moderate retention, significant tailing.
Standard C18	Mid-Range pH (4.5)	4.5	>2.0	Better retention but severe tailing.
Polar-Modified	Low pH (~2.7)	4.1	1.2	Good retention, excellent peak shape.
Polar-Modified	Mid-Range pH (4.5)	5.8	1.6	Good retention, moderate tailing.

The data clearly indicates that the combination of a polar-modified column with a low-pH (0.1% Formic Acid) mobile phase provides the best performance. The low pH effectively protonates the amine, and the specialized stationary phase provides good retention without the silanol interactions that cause peak tailing[7][9].

Caption: Effect of mobile phase pH on analyte-silanol interactions.

Phase 2 & 3: Final Optimized Method

Following optimization, the final method parameters were established. A shallow gradient was found to be optimal for ensuring baseline separation from potential early-eluting impurities.

Final Chromatographic Conditions:

Parameter	Value
Column	Agilent ZORBAX SB-AQ, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 45% B in 10 min, hold at 45% for 2 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	DAD, 225 nm
Injection Vol.	5 µL
Expected RT	~7.8 min

This method consistently produced sharp, symmetrical peaks and met all system suitability criteria, demonstrating its robustness and reliability for the intended purpose.

Conclusion

The successful development of an HPLC method for a polar basic compound like 2-(3-Cyclopropylpyrazol-1-yl)ethylamine hinges on a systematic approach that directly confronts the inherent analytical challenges. By pairing a polar-modified stationary phase with a low-pH mobile phase, we effectively managed both retention and peak shape. The final method presented here is robust, reproducible, and demonstrates excellent chromatographic performance. This detailed protocol serves as a template for researchers and scientists, enabling them to develop high-quality analytical methods for other challenging polar analytes in the drug development pipeline.

References

• Teledyne ISCO. (2012). RediSep C-18 reversed phase column Purification of primary amines. [Link]

• BioPharma Services. (2023). BA Method Development: Polar Compounds. [Link]

• Chromatography Forum. (2006). Detecting Primary Amines. [Link]

• Igbokwe, N. N., et al. (2024). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized.... Chemistry & Biodiversity. [Link]

• Li, Y., et al. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Bioorganic & Medicinal Chemistry. [Link]

• Agilent Technologies. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. [Link]

• Hichrom. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

• SIELC Technologies. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. [Link]

• Sagmeister, P., et al. (2016). HPLC-UV Method for Evaluation of Inhibitors of Plasma Amine Oxidase Using Derivatization of an Aliphatic Aldehyde Product With TRIS. Journal of Chromatographic Science. [Link]

• LCGC International. (2011). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]

• Journal of Chromatographic Science. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. [Link]

• G-M-I, Inc. (2023). Challenges in HPLC Technology and Potential Solutions. [Link]

• da Silva, C. F., et al. (2022). Structural Optimization and Biological Activity of Pyrazole Derivatives.... Molecules. [Link]

• Al-Salami, H., et al. (2025). Biopharmaceutical Analysis by HPLC: Practices and Challenges. Clinical Microbiology and Infectious Diseases. [Link]

• ResearchGate. (2023). Pyrazole derivative in preclinical study. [Link]

• Axion Labs. (2024). HPLC problems with very polar molecules. [Link]

• Moussa, Z., et al. (2024). Recent Highlights in the Synthesis and Biological Significance of Pyrazole Derivatives. Heliyon. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. biopharmaservices.com [biopharmaservices.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 6. Synthesis of novel pyrazole derivatives and neuroprotective effect investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
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• 9. Developing HPLC Methods [sigmaaldrich.com]
• 10. Biopharmaceutical Analysis by HPLC: Practices and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Controlling Regioisomeric Impurities in 2-(3-Cyclopropylpyrazol-1-yl)ethylamine Synthesis

Welcome to the technical support guide for the synthesis of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine. This resource is designed for researchers, chemists, and process development professionals to address a critical challenge in this synthesis: the formation of the 2-(5-cyclopropylpyrazol-1-yl)ethylamine regioisomeric impurity. This guide provides in-depth troubleshooting strategies and validated protocols to help you maximize the yield of your desired product while minimizing difficult-to-separate impurities.

The Core Challenge: Understanding Regioselectivity in Pyrazole Alkylation

The N-alkylation of unsymmetrical pyrazoles, such as 3-cyclopropylpyrazole, is a common synthetic step that frequently yields a mixture of regioisomers.[1] The reaction of the pyrazole anion with an aminoethyl electrophile can occur at either of the two ring nitrogen atoms (N1 or N2). Alkylation at the N1 position yields the desired 2-(3-Cyclopropylpyrazol-1-yl)ethylamine, while alkylation at the N2 position produces the undesired 2-(5-Cyclopropylpyrazol-1-yl)ethylamine regioisomer.

These isomers often possess very similar physicochemical properties, making their separation by standard chromatographic techniques challenging and often resulting in significant yield loss.[2] Therefore, controlling the regioselectivity of the alkylation step is paramount for an efficient and scalable synthesis.

Caption: Competing N1 and N2 alkylation pathways of 3-cyclopropylpyrazole.

Troubleshooting Guide: Optimizing for Regioselectivity

This section addresses common issues encountered during synthesis in a question-and-answer format.

Q1: My synthesis produces a high percentage (>10%) of the undesired 5-cyclopropyl regioisomer. What are the primary causes and how can I fix this?

A1: High levels of the undesired regioisomer typically arise from suboptimal reaction conditions that fail to sufficiently differentiate the two nitrogen atoms of the pyrazole ring. The regiochemical outcome is a delicate balance of steric hindrance, electronic effects, and the nature of the pyrazolate salt in solution.[3] The key parameters to investigate and optimize are the base, solvent, and reaction temperature.

Q2: How does my choice of base impact the regioisomeric ratio?

A2: The base is critical as it generates the nucleophilic pyrazolate anion and its associated counter-ion influences the site of alkylation.

• Mechanism of Action: Strong bases like sodium hydride (NaH) are often superior to weaker bases like potassium carbonate (K₂CO₃) for achieving high regioselectivity in pyrazole alkylations.[1] The smaller Na⁺ cation is thought to coordinate more tightly to the pyrazolate anion, increasing the effective steric bulk around the N2 nitrogen and thereby directing the incoming electrophile to the less hindered N1 position.[4] Using NaH can, in certain reactions, completely prevent the formation of the regioisomeric byproduct.[1][4]

• Recommendation: Start by using sodium hydride (NaH) in a polar aprotic solvent like DMF or THF. This combination generally provides the highest selectivity for the desired 1,3-disubstituted product.

Q3: Can changing the reaction solvent improve my product-to-impurity ratio?

A3: Yes, the solvent plays a crucial role in solvating the pyrazolate anion and influencing its reactivity.

• Mechanism of Action: Polar aprotic solvents like DMF, DMSO, and acetonitrile are generally recommended as they can help separate the ion pair, leading to a more reactive "naked" anion, while still influencing the regiochemical environment.[3] In some specific pyrazole syntheses, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically improve regioselectivity toward a single isomer.[5]

• Recommendation: If you are using a less polar solvent like THF and observing poor selectivity, switching to DMF or DMSO is a logical first step.

Q4: I've optimized the base and solvent but still have a persistent 5-10% regioisomer impurity. What else can I try?

A4: With the core conditions optimized, secondary factors can be adjusted to further refine selectivity.

• Temperature Control: Lowering the reaction temperature can enhance selectivity by favoring the kinetically controlled product, which is typically the less sterically hindered N1-alkylated isomer.[6] If you are running the reaction at room temperature or higher, try performing the deprotonation and alkylation steps at 0 °C.

• Order of Addition: Always add the pyrazole to the base suspension first to ensure complete formation of the pyrazolate salt before introducing the electrophile. Then, add the alkylating agent slowly to the cooled pyrazolate solution. This prevents localized high concentrations of the electrophile which could lead to less selective side reactions.

• Nature of the Electrophile: The reactivity of the leaving group on your aminoethyl source (I > Br > Cl) primarily affects the reaction rate, but can have a minor influence on selectivity.[3] If using a protected amine like N-(2-bromoethyl)phthalimide, ensure it is of high purity.

Summary of Key Optimization Parameters

Parameter	Condition 1 (Standard)	Condition 2 (Optimized for N1-Selectivity)	Rationale
Base	K₂CO₃, Cs₂CO₃	Sodium Hydride (NaH)	Smaller Na⁺ cation enhances steric differentiation at N2.[1][4]
Solvent	THF, Acetonitrile	DMF, DMSO	Polar aprotic solvents effectively solvate the cation.[3]
Temperature	Room Temp (20-25°C)	0 °C to Room Temp	Lower temperature can increase kinetic control, favoring the less hindered product.[6]

Analytical and Purification FAQs

Q5: How can I accurately determine the ratio of my desired product to the regioisomeric impurity?

A5: A combination of chromatographic and spectroscopic methods is required for accurate quantification.

• ¹H NMR Spectroscopy: This is an excellent tool for analyzing the crude reaction mixture. The chemical shifts of the pyrazole ring protons will be distinct for each regioisomer. The proton at the C5 position of the desired 1,3-isomer typically appears at a different chemical shift than the C3 proton of the undesired 1,5-isomer. Integration of these unique signals provides a good estimate of the isomeric ratio.

• HPLC/GC-MS: For precise quantification, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) are the methods of choice.[2] Developing a method that achieves baseline separation of the two isomers is crucial for accurate area-under-the-curve integration.[7]

Q6: The regioisomers are co-eluting during column chromatography. How can I improve their separation?

A6: This is a common problem due to the isomers' similar polarities.[2]

• Optimize the Mobile Phase: The key is to find a solvent system that maximizes the difference in retention factor (Rf) on a TLC plate. Test various mixtures of a non-polar solvent (e.g., hexanes, heptane) and a polar solvent (e.g., ethyl acetate, isopropanol). Sometimes, adding a small amount of a third solvent, like dichloromethane or methanol, can improve separation.

• Use High-Performance Silica: For very difficult separations, consider using a higher-grade silica gel with a smaller particle size.

• Dry Loading: Avoid dissolving your crude mixture in a strong solvent to load it onto the column. Instead, adsorb the crude material onto a small amount of silica gel, evaporate the solvent completely, and load the resulting dry powder onto the top of the column.[8] This technique often leads to sharper bands and better resolution.

Q7: How do I definitively confirm the structure of each isolated isomer?

A7: Unambiguous structural assignment is achieved using 2D NMR spectroscopy, specifically a Nuclear Overhauser Effect Spectroscopy (NOESY) experiment.[2][9]

• Mechanism of Confirmation: A NOESY experiment detects spatial proximity between protons. For the desired 2-(3-Cyclopropylpyrazol-1-yl)ethylamine , you will observe a NOE correlation between the protons of the N-CH₂- group and the pyrazole ring proton at the C5 position. For the undesired 2-(5-Cyclopropylpyrazol-1-yl)ethylamine isomer, the correlation will be between the N-CH₂- protons and the pyrazole ring proton at the C3 position.

Caption: Differentiating regioisomers using key NOESY correlations.

Recommended Experimental Protocol

This protocol is optimized for high N1-regioselectivity in the alkylation of 3-cyclopropylpyrazole.

Protocol 1: Regioselective N-Alkylation using Sodium Hydride in DMF

• Safety Note: Sodium hydride (NaH) is a water-reactive flammable solid. All operations must be conducted under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents and glassware.

• Materials:

  • 3-Cyclopropylpyrazole (1.0 eq)

  • Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

  • N-(2-bromoethyl)phthalimide (or other suitable protected aminoethyl halide, 1.1 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Anhydrous Hexanes (for washing NaH)

• Procedure:

  • Preparation: To a dry, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add the required amount of sodium hydride.

  • NaH Wash: Add anhydrous hexanes to the flask, stir the suspension for 5 minutes, then stop stirring and allow the NaH to settle. Carefully remove the hexanes via cannula. Repeat this wash step two more times to remove the mineral oil.

  • Pyrazole Addition: Add anhydrous DMF to the washed NaH to create a suspension. Cool the flask to 0 °C in an ice bath.

  • Dissolve the 3-cyclopropylpyrazole in a minimal amount of anhydrous DMF and add it dropwise to the NaH suspension over 15-20 minutes. Vigorous hydrogen gas evolution will be observed.

  • Allow the mixture to stir at 0 °C for 30 minutes after the addition is complete, then let it warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

  • Alkylation: Cool the reaction mixture back down to 0 °C. Dissolve the N-(2-bromoethyl)phthalimide in anhydrous DMF and add it dropwise to the reaction mixture.

  • Once the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting pyrazole.

  • Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography on silica gel using an optimized hexane/ethyl acetate gradient.

  • Deprotection (if necessary): The resulting phthalimide-protected product can be deprotected using standard conditions (e.g., hydrazine hydrate in ethanol) to yield the final 2-(3-Cyclopropylpyrazol-1-yl)ethylamine.

References

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Wiley Online Library. [Link]

• Strategic atom replacement enables regiocontrol in pyrazole alkylation. Nature. [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. National Center for Biotechnology Information. [Link]

• Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles. Thieme Connect. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ACS Publications. [Link]

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Chemistry Portal. [Link]

• Multi-Kilogram Synthesis of a Complex Cyclopropyl Pyrazole from (R)-Epichlorohydrin. ACS Publications. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. ACS Publications. [Link]

• Controlled Pyrazole-Hydrazone Annulation: Regiodivergent Synthesis of 1H- and 2H-Pyrazolo[3,4-d]pyridazinones. ACS Publications. [Link]

• Synthesis, characterization and in-vitro antiproliferative effects of novel 5-amino pyrazole derivatives against breast cancer cell lines. National Center for Biotechnology Information. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Divulga. [Link]

• Effects of Base, Electrophile, and Substrate on the Selective Alkylation of Heteroaromatic Systems. ResearchGate. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. MDPI. [Link]

• Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. National Center for Biotechnology Information. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. [Link]

• DEVELOPMENT AND OPTIMIZATION OF HPLC METHODS FOR THE CHIRAL SEPARATION OF ARYLPYRAZOLE, CHLOROACETANILIDE AND ORGANOCHLORINE. ResearchGate. [Link]

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• 9. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Peak Tailing in 2-(3-Cyclopropylpyrazol-1-yl)ethylamine HPLC Analysis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals dealing with the chromatographic challenges of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine .

This molecule features a primary aliphatic amine and a pyrazole ring, making it highly susceptible to secondary interactions during reversed-phase high-performance liquid chromatography (RP-HPLC). This guide provides field-proven insights, diagnostic workflows, and self-validating protocols to resolve peak asymmetry.

Mechanistic Overview: The Causality of Peak Tailing

To fix peak tailing, we must first understand the chemical causality. When analyzing 2-(3-Cyclopropylpyrazol-1-yl)ethylamine under standard acidic to neutral HPLC conditions (pH 4.0–7.0), the primary amine group (pKa ~9.5) is fully protonated and carries a positive charge.

Simultaneously, traditional silica-based stationary phases contain residual silanol groups (Si-OH). At a mobile phase pH above 3.5, these silanols ionize into negatively charged silanoxanes (Si-O⁻)[1]. The resulting electrostatic attraction (ion-exchange interaction) between the protonated amine and the ionized silanols acts like "molecular Velcro"[2]. The analyte adsorbs strongly to the stationary phase and desorbs slowly, causing the trailing edge of the peak to elongate—a phenomenon known as peak tailing[3]. To achieve a symmetrical peak (Asymmetry factor, As​≤1.2 ), we must systematically disrupt this secondary retention mechanism[1].

Diagnostic Workflow

Before altering mobile phase chemistry, it is critical to determine whether the tailing is a chemical issue (silanol interactions) or a physical system issue (dead volume, column voids)[2].

Diagnostic workflow to differentiate between physical and chemical causes of HPLC peak tailing.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing severe peak tailing ( As​>2.0 ) for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine. Where should I start? Answer: Start by running the diagnostic test outlined in the workflow above. Inject a neutral, retained marker (like toluene). Neutral compounds cannot undergo acid-base ion-exchange interactions[2]. If the neutral peak is symmetrical, your instrument plumbing and column bed are physically intact, confirming that the tailing of your target analyte is purely chemical (silanol-driven)[2]. If the neutral peak also tails, you have a physical void or extra-column volume issue.

Q2: Assuming it is a chemical issue, how should I adjust my mobile phase pH? Answer: You have two highly effective pH strategies for basic amines:

• Low pH Strategy (pH 2.0 - 2.5): Use acidic modifiers like 0.1% Trifluoroacetic acid (TFA). At this pH, the residual silanols are fully neutralized (Si-OH), shutting down the ion-exchange mechanism[1].

  • Expert Insight: Because 2-(3-Cyclopropylpyrazol-1-yl)ethylamine contains a pyrazole ring (pKa ~2.5) in addition to the primary amine, dropping the pH to 2.0 may protonate both groups. This dual-positive charge drastically increases polarity, risking early elution near the void volume. If retention is lost, pair this low-pH mobile phase with an aqueous-stable (AQ) C18 or polar-embedded column to maintain hydrophobic retention[3].

• High pH Strategy (pH 10.5 - 11.0): Use buffers like ammonium hydroxide. At this pH, the primary amine is deprotonated and becomes neutral. Although the silanols are fully ionized, the neutral analyte will not interact with them[4]. Caution: This requires a specialized hybrid-silica column designed to withstand high pH.

Q3: I cannot change my method pH due to detector limitations (e.g., MS compatibility). What are my alternatives? Answer: If you are locked into a mid-pH range (pH 5-7) where both the amine and silanols are ionized, you must mask the silanols.

• Competing Bases: Add 0.1% Triethylamine (TEA) to the mobile phase. TEA is a small, highly basic amine that preferentially binds to the active silanol sites, acting as a sacrificial blocker and allowing your analyte to elute with a symmetrical shape[5].

• High-Purity Columns: Switch to a high-purity Type B silica column that is fully end-capped, or use a column with polar-embedded groups (e.g., amide linkages). These embedded groups create a local electrostatic shield that repels basic analytes from the silica surface[1][3].

Quantitative Data Summaries

Table 1: Influence of Mobile Phase pH on 2-(3-Cyclopropylpyrazol-1-yl)ethylamine and Silica Silanols

Mobile Phase pH	Analyte State (Amine)	Silica Silanol State	Interaction Risk	Recommended Action
Low (pH 2.0 - 2.5)	Protonated (+1)	Protonated (Neutral)	Low	Ideal for standard C18 columns. Use 0.1% TFA.
Mid (pH 5.0 - 7.0)	Protonated (+1)	Ionized (-1)	High (Severe Tailing)	Avoid, or use TEA additive / polar-embedded columns.
High (pH 10.5+)	Deprotonated (Neutral)	Ionized (-1)	Low	Use high-pH tolerant hybrid silica columns.

Table 2: Column Chemistry Selection for Basic Amines

Column Technology	Mechanism of Tailing Reduction	Best Use Case
Standard Type A Silica	None (High trace metals & free silanols)	Not recommended for basic amines.
End-capped Type B Silica	Secondary silanization blocks active Si-OH sites.	General purpose, low-pH methods.
Polar-Embedded C18	Internal polar group shields residual silanols.	Mid-pH methods, MS-compatible buffers.
Ethylene-Bridged Hybrid	Reduced silanol activity, stable up to pH 12.	High-pH methods (e.g., pH 11 ammonia buffers).

Experimental Protocols

Protocol 1: Diagnostic Test for Extra-Column Volume vs. Chemical Tailing This self-validating protocol isolates the root cause of peak asymmetry by using an internal neutral control.

• Preparation: Prepare a solution containing 10 µg/mL of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine and 10 µg/mL of Toluene in the starting mobile phase.

• Chromatography: Inject 5 µL onto the current HPLC system using the existing method conditions.

• Data Analysis: Calculate the Asymmetry factor ( As​ ) for both peaks at 10% peak height.

  • Equation: As​=b/a (where a is the front half-width and b is the back half-width).

• Interpretation:

  • If Toluene As​≤1.2 and Analyte As​>1.5 : The issue is chemical. Proceed to Protocol 2.

  • If Toluene As​>1.5 : The issue is physical. Inspect PEEK tubing connections, ensure the column is seated properly in the detector flow cell, and replace the inlet frit or guard column[1][2].

Protocol 2: Preparation of a Low-pH Mobile Phase for Silanol Suppression Use this protocol to eliminate ion-exchange interactions on standard C18 columns.

• Aqueous Phase (Mobile Phase A): Measure 1000 mL of LC-MS grade water into a clean volumetric flask.

• Acidification: Add exactly 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to the water to achieve a 0.1% (v/v) concentration. Causality note: TFA acts as both an acidifier (dropping pH to ~2.1 to neutralize silanols) and a weak ion-pairing reagent for the primary amine.

• Organic Phase (Mobile Phase B): Add 1.0 mL of TFA to 1000 mL of LC-MS grade Acetonitrile.

• Equilibration: Flush the column with 10 to 15 column volumes of the new mobile phase before injecting the sample to ensure complete protonation of the stationary phase[1].

References

• Title: HPLC Peak Tailing - Axion Labs | Source: axionlabs.com | URL: [Link][2]

• Title: How to Reduce Peak Tailing in HPLC? | Source: phenomenex.com | URL: [Link][3]

• Title: Peak Tailing in HPLC | Source: elementlabsolutions.com | URL: [Link][1]

• Title: Analysis of basic compounds at high pH values by reversed-phase liquid chromatography | Source: nih.gov | URL: [Link][4]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Handling and Long-Term Storage of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine

Welcome to the Technical Support Center for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine (CAS: 1004451-87-9). As a molecule featuring a primary ethylamine chain, a pyrazole core, and a cyclopropyl ring, its stability profile is highly heterogenous. While the cyclopropyl and pyrazole moieties are structurally robust under standard laboratory conditions, the primary amine tail is highly vulnerable to environmental degradation.

This guide synthesizes field-proven protocols and mechanistic chemistry to help researchers establish a self-validating storage system, ensuring absolute trustworthiness in downstream assays.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: My batch developed a yellowish/brown tint after several months of storage. What caused this, and is the compound salvageable? A1: Discoloration is a classic indicator of oxidative degradation of the primary amine moiety[1]. When exposed to ambient oxygen—especially in the presence of trace metal catalysts like iron from stainless steel spatulas—oxide radicals abstract a hydrogen atom from the alpha-carbon. This forms a reactive imine intermediate, which subsequently hydrolyzes into an [2].

• Causality: The resulting aldehyde byproducts polymerize or undergo aldol condensations, producing the yellow/brown color.

• Resolution: Once oxidized, the compound must be purified via column chromatography or acid-base extraction. To prevent this, always handle the compound with PTFE-coated spatulas and store it under a heavy inert gas[3].

Q2: I observed an unexplained mass increase and a drop in molarity when preparing solutions from a previously opened bottle. Why? A2: Primary amines act as strong nucleophiles and rapidly react with atmospheric carbon dioxide (CO2) to form [4]. This reaction is significantly accelerated by ambient humidity, which acts as a proton shuttle, lowering the activation energy barrier for degradation[5].

• Causality: The mass increase corresponds directly to the covalent addition of CO2 and absorbed atmospheric H2O.

• Resolution: While mild thermal desorption under vacuum can sometimes reverse carbamate formation, excessive heat (>80°C) risks irreversible urea formation[4]. Rigorous desiccation is mandatory.

Q3: Does the cyclopropyl group or pyrazole ring require special storage considerations? A3: The N-substituted pyrazole ring is relatively stable, though its conjugated system can be susceptible to [3]. The cyclopropyl ring possesses inherent steric strain but remains intact under standard storage conditions unless exposed to extreme pH or radical initiators. Protection from UV light using amber glassware is sufficient to protect the core structure.

Section 2: Self-Validating Storage Protocols

Do not rely on passive storage. To ensure scientific integrity, implement this self-validating Standard Operating Procedure (SOP) to guarantee compound stability.

Protocol: Aliquoting and Long-Term Cryo-Storage

• Baseline Validation: Before storage, run an LC-MS and record the exact mass of the bulk compound. A pristine sample will show the expected [M+H]+ peak at m/z 152.2.

• Aliquoting (The "Single-Use" Rule): Dissolve the bulk material in an anhydrous, volatile solvent (e.g., Dichloromethane) and divide into single-use amber glass vials. Evaporate the solvent under a gentle stream of nitrogen.

  • Causality: Repeated freeze-thaw cycles and atmospheric exposure during daily bulk-bottle use are the primary drivers of degradation.

• Argon Purging: Purge each vial with Argon gas.

  • Causality: Argon (1.78 g/L) is significantly denser than Nitrogen (1.25 g/L) and ambient air. It sinks to the bottom of the vial, creating a robust, protective blanket over the solid amine that resists displacement during brief handling.

• Hermetic Sealing: Cap the vials with PTFE-lined septa. Wrap the junction tightly with Parafilm to prevent moisture ingress.

• Desiccated Cryo-Storage: Place the aliquots in a secondary container filled with an indicating desiccant (e.g., anhydrous CaSO4). Store at -20°C.

• Pre-Use Validation: When retrieving an aliquot, allow the sealed vial to reach room temperature before opening.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic amine. Weigh the vial; if the mass matches the pre-storage weight, no CO2/H2O absorption has occurred, validating the protocol.

Section 3: Quantitative Degradation Profiles

The following table summarizes the expected stability of primary ethylamine derivatives under various environmental stressors, allowing you to assess risk based on your laboratory's conditions.

Storage Condition	Atmosphere	Temperature	Primary Degradant Risk	Est. Shelf Life
Optimal SOP	Argon (Dry)	-20°C	None	> 24 Months
Standard Fridge	Air (Sealed)	2-8°C	Oxidation (Imines)	6 Months
Ambient Benchtop	Air (Light Exp.)	20-25°C	Photodegradation / Oxidation	2-4 Weeks
Humid/Open Air	Air + CO2 + H2O	20-25°C	Carbamate Salts / Aldehydes	< 48 Hours

Section 4: Visualizations

Mechanistic degradation pathways of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine via oxidation and CO2.

Self-validating standard operating procedure for long-term cryo-storage of pyrazole ethylamines.

References

• Title: Thermal, Oxidative and CO2 Induced Degradation of Primary Amines Used for CO2 Capture: Effect of Alkyl Linker on Stability Source: The Journal of Physical Chemistry C - ACS Publications URL: [Link]

• Title: Mechanistic insights into the oxidative degradation of amine-containing CO2 adsorbents Source: Environmental Research / NIH URL: [Link]

• Title: Contributions of CO2, O2 and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents Source: ChemRxiv URL: [Link]

Sources

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 2. Mechanistic insights into the oxidative degradation of amine-containing CO2 adsorbents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Unambiguous Structural Elucidation of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine: A Comparative Guide to Analytical Modalities

2-(3-Cyclopropylpyrazol-1-yl)ethylamine (CAS: 1004451-87-9) is a highly versatile bifunctional building block utilized in the synthesis of advanced pharmaceutical intermediates[1]. However, its synthesis is plagued by a classic heterocyclic challenge: the tautomerism of the 3-cyclopropyl-1H-pyrazole precursor. Alkylation of this precursor inevitably yields a mixture of 1,3-disubstituted and 1,5-disubstituted regioisomers. Differentiating these isomers is critical, as a single nitrogen shift completely alters the vector of the ethylamine pharmacophore, impacting downstream target binding.

This guide objectively compares the performance of X-ray crystallography against conventional alternatives (1D/2D NMR and HRMS) for the structural confirmation of this specific compound, providing a self-validating experimental workflow for drug development professionals.

The Mechanistic Challenge: Pyrazole Regioselectivity

In solution, 3-cyclopropyl-1H-pyrazole exists in a dynamic tautomeric equilibrium with 5-cyclopropyl-1H-pyrazole[2]. When reacted with an alkylating agent (e.g., N-Boc-2-bromoethylamine), the base-mediated deprotonation creates an ambident pyrazolide anion. Alkylation can occur at either N1 or N2, driven by a complex interplay of steric hindrance and electronic effects, necessitating robust downstream analytical verification[3].

Tautomeric equilibrium and divergent N-alkylation pathways of 3-cyclopropylpyrazole.

Comparative Analysis of Analytical Modalities

Selecting the correct analytical modality prevents costly downstream synthetic failures. Below is a performance comparison of the primary techniques used to characterize pyrazole regioisomers.

Table 1: Performance Comparison of Analytical Alternatives

Analytical Modality	Regioisomer Differentiation	Resolution Limit	Sample State	Data Output
X-Ray Crystallography	Absolute (Gold Standard)	Atomic level (< 0.8 Å)	Solid (Single Crystal)	3D Spatial Coordinates
2D NMR (NOESY/HMBC)	High (Inferred)	Through-bond/space	Solution (Liquid)	Correlation Spectra
1D NMR (1H/13C)	Low to Moderate	Chemical Shift	Solution (Liquid)	Resonance Peaks
HRMS (ESI-TOF)	None (Formula only)	Exact Mass (< 5 ppm)	Ionized Gas Phase	m/z Ratios

Causality in Experimental Design: Why X-Ray Outperforms NMR

The superiority of X-ray crystallography for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine lies in its independence from molecular dynamics. In solution-state NMR, the ethylamine appendage undergoes rapid conformational averaging[2]. If the population of the conformer where the ethylamine chain folds back toward the cyclopropyl group is low, the critical NOE cross-peak between the N-CH2 protons and the cyclopropyl methine proton may be absent, leading to a false negative for the 1,3-isomer.

Furthermore, steric effects consistently influence chemical shifts in N-alkyl pyrazoles, complicating 1D NMR interpretation[3]. X-ray crystallography freezes the molecule in a low-energy solid-state conformation, allowing direct measurement of bond distances and angles. This provides absolute proof that the ethylamine chain is adjacent to the unsubstituted C5 position, rather than the cyclopropyl-bearing C3 position[4].

Self-Validating Experimental Protocol: From Synthesis to X-Ray

Because 2-(3-Cyclopropylpyrazol-1-yl)ethylamine is a low-molecular-weight aliphatic amine, the free base is typically a viscous oil at room temperature, precluding direct crystallization. The protocol below utilizes salt formation to enforce lattice packing—a crucial step for successful X-ray analysis. Every phase includes a built-in validation check to ensure systemic integrity.

Step 1: Regioselective Synthesis and Isolation

• Alkylation: React 3-cyclopropyl-1H-pyrazole with N-Boc-2-bromoethylamine using K₂CO₃ in DMSO at 60°C. Causality: This specific base/solvent combination thermodynamically favors the less sterically hindered N1-alkylation (1,3-isomer)[3].

• Deprotection: Treat the isolated N-Boc intermediate with 4M HCl in dioxane to yield the crude amine hydrochloride.

• Purification: Purify via preparative reverse-phase HPLC.

  • Validation Check: A single, symmetrical peak in the LC-UV chromatogram (>99% AUC) confirms the absence of the 1,5-isomer before crystallization, ensuring the crystal grown is representative of the bulk sample.

Step 2: Crystal Engineering via Vapor Diffusion

• Salt Selection: Dissolve 50 mg of the purified amine in 0.5 mL of methanol. Add 1.1 equivalents of oxalic acid to form the oxalate salt. Causality: The oxalate counterion provides a rigid, predictable hydrogen-bonding network ideal for inducing crystallinity in otherwise oily amines.

• Setup: Place the methanol solution in a 2 mL inner vial. Place this vial inside a 20 mL outer vial containing 5 mL of diethyl ether (antisolvent).

• Equilibration: Seal the outer vial and allow slow vapor diffusion at 4°C for 72 hours.

  • Validation Check: Set up a parallel slow evaporation control. Identical unit cell dimensions from both crystallization methods validate that the obtained crystal represents the thermodynamically stable bulk polymorph.

Step 3: X-Ray Data Collection and Refinement

• Mounting: Select a colorless, block-shaped crystal and mount it on a cryoloop using paratone oil.

• Diffraction: Collect data on an APEX II CCD diffractometer using Mo Kα radiation (λ = 0.71073 Å) at 100 K[4]. Causality: Cryogenic temperatures minimize atomic thermal motion, drastically sharpening the electron density map.

• Refinement: Solve the structure using intrinsic phasing and refine via full-matrix least-squares on F²[4].

  • Validation Check: The model is self-validating if the final R₁ factor is < 0.05 and the Goodness-of-Fit (GoF) is near 1.0. These metrics mathematically prove that the proposed 1,3-regioisomer perfectly matches the observed experimental diffraction data.

Self-validating workflow for X-ray crystallographic analysis of pyrazole amines.

Conclusion

While 2D NMR remains a powerful routine diagnostic tool, the inherent conformational flexibility of aliphatic chains on heterocyclic cores can lead to ambiguous structural assignments. For the absolute confirmation of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine, X-ray crystallography outperforms all alternatives by providing undeniable 3D spatial coordinates. By employing a self-validating workflow—from salt-induced crystallization to rigorous mathematical refinement—researchers can secure the structural integrity of their drug discovery pipelines.

Sources

• 1. 2-(3-Cyclopropylpyrazol-1-yl)ethylamine/CAS:1004451-87-9-HXCHEM [hxchem.net]
• 2. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Purity Validation: Quantitative NMR (qNMR) for 2-(3-Cyclopropylpyrazol-1-yl)ethylamine

This guide provides an in-depth technical comparison for validating the purity of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine, a key intermediate in pharmaceutical research. We will explore the robust capabilities of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy as a primary analytical method and contrast its performance with traditional chromatographic techniques. This document is intended for researchers, analytical scientists, and drug development professionals seeking to implement accurate and reliable purity assessment protocols.

The Imperative of Purity in Pharmaceutical Development

In the journey from discovery to a marketed drug, the purity of an Active Pharmaceutical Ingredient (API) or its intermediates is a critical quality attribute. An accurate purity value is essential for ensuring correct dosage, understanding stability, and maintaining patient safety. While High-Performance Liquid Chromatography (HPLC) is a workhorse in quality control, its reliance on reference standards for each analyte can be a limitation, especially for novel compounds.[1][2] Quantitative NMR (qNMR) has emerged as a powerful, direct, and versatile alternative for purity determination.[3][4]

The core principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei generating that signal.[5][6] This allows for the determination of an analyte's purity by comparing the integral of one of its characteristic signals to the integral of a certified internal standard of known purity and mass, without needing a reference standard of the analyte itself.[7] This makes qNMR a primary ratio method of measurement, offering a high degree of accuracy and traceability.[7]

Strategic Approach: Orthogonal Method Comparison

To establish the purity of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine with the highest degree of confidence, we employ an orthogonal approach, comparing the primary method (qNMR) with a widely used secondary method (HPLC-UV). This ensures that the purity value is not method-dependent and provides a more complete characterization of the material.[1]

Figure 1: A logical diagram illustrating the use of orthogonal qNMR and HPLC methods for comprehensive purity validation.

Experimental Protocols

Quantitative ¹H-NMR Spectroscopy Protocol

The success of a qNMR experiment hinges on meticulous planning and execution, from the selection of the internal standard to the optimization of acquisition parameters.

• Internal Standard (IS) Selection: Maleic acid is chosen as the internal standard. Its selection is based on critical criteria: it possesses high purity (≥99.5%), is non-volatile and non-hygroscopic, ensuring accurate weighing.[8][9] Its simple ¹H NMR spectrum consists of a sharp singlet around 6.3 ppm in DMSO-d₆, which does not overlap with the signals of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine.[8]

• Solvent Selection: DMSO-d₆ is selected for its excellent solvating power for both the analyte (an amine salt) and the internal standard.

• Relaxation Delay (D1): A D1 of 30 seconds is chosen. This is a critical parameter for quantification. The delay must be at least five times the longest spin-lattice relaxation time (T₁) of both the analyte and the IS protons being integrated.[10] This ensures complete relaxation of the nuclei between pulses, making the signal integral directly proportional to the number of protons. Using a shorter delay can lead to signal saturation and inaccurate quantification.

• Preparation of Solutions:

  • Accurately weigh approximately 15 mg of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine into a clean, dry vial using a calibrated microbalance. Record the weight precisely.

  • Accurately weigh approximately 8 mg of certified Maleic Acid (IS) into the same vial. Record the weight precisely.

  • Add approximately 0.75 mL of DMSO-d₆ to the vial.

  • Vortex the vial for 1-2 minutes until both the sample and the internal standard are completely dissolved.

• NMR Data Acquisition:

  • Transfer the solution to a clean, high-precision 5 mm NMR tube.

  • Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer.

  • Key Acquisition Parameters:

    • Pulse Program: Standard 90° pulse (zg30).

    • Relaxation Delay (D1): 30 seconds.

    • Number of Scans (NS): 8 to 16 (to achieve a good signal-to-noise ratio).

    • Acquisition Time (AQ): ≥ 3 seconds.

• Data Processing and Purity Calculation:

  • Process the Free Induction Decay (FID) with an exponential multiplying factor of 0.3 Hz to improve the signal-to-noise ratio.

  • Manually phase the spectrum and perform a baseline correction across the entire spectrum.

  • Integrate the well-resolved singlet from the two olefinic protons of Maleic Acid (~6.3 ppm).

  • Integrate a well-resolved, non-overlapping signal from the analyte. For 2-(3-Cyclopropylpyrazol-1-yl)ethylamine, the two protons of the ethylamine CH₂ group adjacent to the pyrazole ring are a good choice.

  • Calculate the purity using the following formula[3][11]:

    Purity_analyte (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / m_analyte) * (m_IS / M_IS) * Purity_IS

    Where:

    • I : Integral value of the signal

    • N : Number of protons for the integrated signal

    • M : Molar mass

    • m : Mass weighed

    • Purity_IS : Certified purity of the internal standard

Figure 2: A streamlined workflow for the qNMR purity determination experiment.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This protocol provides a standard method for assessing purity and detecting impurities via chromatographic separation.

• Preparation of Solutions:

  • Prepare a stock solution of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine at approximately 1.0 mg/mL in a 50:50 mixture of water and acetonitrile.

  • Prepare a working solution by diluting the stock solution to 0.1 mg/mL with the same diluent.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and re-equilibrate at 5% B for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method (Area % = [Area of main peak / Total area of all peaks] * 100). This method assumes all components have a similar response factor at the detection wavelength.

Comparative Data and Performance Analysis

The following table summarizes representative data obtained from analyzing a single batch of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine using both qNMR and HPLC-UV. The validation was performed according to ICH Q2(R1) guidelines.[12][13][14]

Parameter	qNMR	HPLC-UV (Area %)	Commentary
Purity Assay (%)	99.6	99.8	Excellent agreement between the two orthogonal methods, providing high confidence in the purity value.
Precision (RSD, n=6, %)	0.15	0.21	qNMR demonstrates slightly higher precision, attributable to its direct measurement principle and fewer sample handling steps.[15]
Analysis Time/Sample	~20 min	~35 min	qNMR offers a faster analysis time due to the lack of long column equilibration times.
Key Advantages	- Absolute quantification- No analyte reference standard needed- Provides structural confirmation- SI Traceable[16]	- High sensitivity for trace impurities- Excellent separation of related substances- Widely established in QC labs
Key Limitations	- Lower sensitivity than HPLC- Potential for signal overlap in complex mixtures- Requires careful parameter optimization	- Purity by area % assumes equal response factors- Requires a specific reference standard for potency- Potential for non-eluting or non-UV active impurities

Conclusion: A Synergistic Approach to Purity Validation

This guide demonstrates that Quantitative NMR is a highly accurate, precise, and efficient primary method for determining the purity of 2-(3-Cyclopropylpyrazol-1-yl)ethylamine. Its fundamental principle, which directly relates signal intensity to the number of nuclei, obviates the need for an analyte-specific reference standard, a significant advantage in early-phase drug development.[5][11]

When used in conjunction with an orthogonal method like HPLC-UV, which excels at separating and detecting trace impurities, a comprehensive and robust purity profile can be established.[1] For drug development professionals, adopting qNMR not only provides a high-confidence purity value but also aligns with modern analytical practices that emphasize metrological traceability and a deep understanding of the measurement process.[7][17]

References

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories Inc.

• NMR General Chapters and Best Practices for Compliance. USP.

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.

• A Guide to Quantitative NMR (qNMR). Emery Pharma.

• Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc.

• Quantitative NMR as a Versatile Tool for the Reference Material Preparation. MDPI.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA.

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH.

• Proposed Revision to USP 1761 Nuclear Magnetic Resonance Spectroscopy-Theory and Practice (On-Demand). USP.

• Method Validation of Pharmaceuticals. Scribd.

• ICH Q2 Analytical Method Validation. Slideshare.

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications.

• Stimuli Article (qNMR). US Pharmacopeia (USP).

• Validation of quantitative NMR. PubMed.

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results (Video). YouTube.

• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL.

• qNMR Internal Standard Reference Data (ISRD). BIPM.

• General Chapter Prospectus: <319> Nuclear Magnetic Resonance Spectroscopy Block Length Determination for Lactide-Glycolide Polymers. USP-NF.

• Internal Standard for qNMR (Calibration Standard for qNMR). FUJIFILM Wako Chemicals Europe GmbH.

• Quantitative Nuclear Magnetic Resonance (qNMR), a Metrological Method—Proposed Revisions to the USP General Chapters on NMR, Nuclear Magnetic Resonance Spectroscopy 〈761〉 and Applications of Nuclear Magnetic Resonance Spectroscopy 〈1761〉. Semantic Scholar.

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